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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082 Get Quote

Introduction

Hypnorm is a neuroleptanalgesic formulation widely utilized in veterinary and research

settings, particularly with laboratory rodents.[1][2] It is a combination of two active ingredients:

fentanyl citrate, a potent synthetic opioid agonist, and fluanisone, a butyrophenone neuroleptic.

[1][3] This combination induces a state of profound analgesia and sedation, making it suitable

for minor surgical procedures and diagnostic techniques where significant muscle relaxation is

not required.[1][2] For more invasive or major surgeries, Hypnorm is frequently combined with

a benzodiazepine, such as diazepam or midazolam, to achieve a surgical plane of anesthesia

with adequate muscle relaxation.[1][4][5]

Mechanism of Action
The pharmacological effects of Hypnorm are attributable to the distinct actions of its two

components.

Fentanyl: As a potent synthetic opioid, fentanyl primarily acts as a strong agonist at mu-

opioid receptors (μORs) located throughout the central nervous system.[1] The activation of

these G-protein coupled receptors is responsible for the profound analgesic effects.[6][7]

Fentanyl's high lipophilicity allows it to rapidly cross the blood-brain barrier, leading to a fast

onset of analgesia.[7] Beyond G-protein signaling, fentanyl also engages beta-arrestin

pathways, which are implicated in some of its adverse effects, such as respiratory

depression.[6]
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Fluanisone: This butyrophenone neuroleptic contributes sedative properties to the

formulation.[1] Its primary mechanism involves the antagonism of dopamine D2 receptors.

Additionally, it interacts with other receptors, including serotonin (5-HT2A) and

norepinephrine (α1-adrenergic) receptors.[1][4] Fluanisone also helps to partially counteract

the respiratory depression associated with fentanyl.[1]
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Fentanyl's primary signaling pathway for analgesia.
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Fluanisone's antagonistic action on key receptors.

Data Presentation: Dosage and Administration
The appropriate dosage of Hypnorm varies by species and intended use. The following tables

provide recommended dosages for common laboratory animals.

Table 1: Hypnorm Monotherapy Dosage Guidelines
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Species
Hypnorm
Dose
(mL/kg)

Fentanyl
Citrate
(mg/kg)

Fluanisone
(mg/kg)

Route
Expected
Effect &
Duration

Mouse

0.33 mL/kg
(or 0.01
mL/30g)

0.105 3.333 IP

Sedation &
Analgesia
(30-60 min)
[2]

Rat 0.4 mL/kg 0.126 4 IM or IP

Sedation &

Analgesia

(30-60 min)

[2]

Rabbit 0.5 mL/kg 0.158 5 IM

Sedation &

Analgesia

(30-60 min)

[2]

| Guinea Pig | 1.0 mL/kg | 0.315 | 10 | IM | Sedation & Analgesia (30-60 min)[2][4] |

Table 2: Hypnorm Combination Anesthesia Dosage Guidelines
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Species
Hypnorm Dose
(mL/kg)

Co-
administered
Agent & Dose
(mg/kg)

Route
Expected
Effect &
Duration

Mouse
0.33 mL/kg (or
0.01 mL/30g)

Diazepam (5.0
mg/kg)

IP

Surgical
Anesthesia
(approx. 20-40
min)[2]

Rat 0.3 mL/kg
Diazepam (2.5

mg/kg)

Hypnorm: IM;

Diazepam: IP

Surgical

Anesthesia

(approx. 20-40

min)[2]

Rabbit 0.3 mL/kg
Diazepam (2.0

mg/kg)

Hypnorm: IM;

Diazepam: IP/IV

Surgical

Anesthesia with

muscle

relaxation (20-40

min)[2][4]

Rabbit 0.3 mL/kg
Midazolam (2.0

mg/kg)

Hypnorm: IM;

Midazolam: IP

Surgical

Anesthesia with

muscle

relaxation (20-40

min)[4]

| Guinea Pig | 1.0 mL/kg | Diazepam (2.5 mg/kg) | Hypnorm: IM; Diazepam: IP | Surgical

Anesthesia with muscle relaxation (20-40 min)[2][4] |

Experimental Protocols
Protocol 1: General Anesthetic Protocol for a Minor Surgical Procedure in a Rat

Pre-Anesthetic Preparation:

Confirm the animal's health status and record its body weight for accurate dose

calculation.
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Prepare a sterile surgical area and ensure all instruments are sterilized.

Calculate the required volume of Hypnorm based on the dosage in Table 1 (0.4 mL/kg).

Anesthetic Induction:

Administer the calculated dose of Hypnorm via intramuscular (IM) injection into the thigh

muscle.

Place the animal in a clean, warm cage and observe for the onset of sedation and

analgesia (typically within 5-10 minutes).

Monitoring During Procedure:

Confirm the depth of anesthesia by assessing the pedal withdrawal reflex (toe pinch). The

absence of a response indicates a surgical plane of analgesia.

Monitor vital signs, including respiratory rate and body temperature. Small mammals are

prone to hypothermia, so a heating pad should be used to maintain normothermia.[2]

Post-Procedure and Recovery:

Place the animal in a warm, quiet, and clean environment for recovery.[4]

Continue to monitor the animal until it has regained consciousness and is mobile.[4]

Crucially, provide post-operative analgesia. The analgesic effects of fentanyl may not be

sufficient to cover the entire post-operative pain period.[4] Administer a longer-acting

analgesic such as buprenorphine (0.05-0.1 mg/kg SC) or an NSAID like carprofen (5

mg/kg SC) as the animal recovers from anesthesia.[5][8][9]

Protocol 2: Assessment of Post-Operative Pain

Effective pain management requires diligent post-operative assessment. Pain can be a

significant variable that confounds experimental results.[10]

Observational Assessment: Regularly monitor animals for clinical signs of pain, which can be

subtle in rodents.[11] Key indicators include:
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Behavioral Changes: Reduced spontaneous activity, isolation from cage mates, reduced

grooming, or increased aggression.[11]

Postural Changes: Hunched posture, piloerection (rough hair coat).[11]

Facial Expressions: Use of a validated grimace scale (e.g., Mouse Grimace Scale) to

assess orbital tightening, nose bulge, cheek bulge, and ear position.

Appetite: Reduced food and water intake, leading to weight loss.[12]

Quantitative Assessment: For more objective data, consider specialized pain assessment

methods:

Mechanical Hypersensitivity: The von Frey test can be used to measure the withdrawal

threshold to a mechanical stimulus near the surgical site.[13]

Spontaneous Pain: A dynamic weight-bearing system can objectively quantify changes in

weight distribution on the operated limb, which correlates with the level of pain.[13]
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General experimental workflow for Hypnorm-based anesthesia.
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Important Considerations
Reversal: In cases of severe respiratory depression or to facilitate a faster recovery, the

opioid effects of fentanyl can be reversed with a narcotic antagonist like naloxone.[2][4] Note

that this will also reverse the analgesic effects.

Safety: Avoid direct contact with skin and eyes. In case of accidental self-injection, seek

immediate medical attention.[2]

Regulatory: Hypnorm contains fentanyl, a controlled substance, and must be stored, logged,

and handled in accordance with all relevant institutional and federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hypnorm (Fentanyl/Fluanisone) [benchchem.com]

2. vmd.defra.gov.uk [vmd.defra.gov.uk]

3. Fentanyl/fluanisone - Wikipedia [en.wikipedia.org]

4. benchchem.com [benchchem.com]

5. Anaesthesia and physiological monitoring during in vivo imaging of laboratory rodents:
considerations on experimental outcomes and animal welfare | springermedizin.de
[springermedizin.de]

6. Fentanyl: Receptor pharmacology, abuse potential, and implications for treatment - PMC
[pmc.ncbi.nlm.nih.gov]

7. pubs.acs.org [pubs.acs.org]

8. Anesthesia and analgesia for common research models of adult mice - PMC
[pmc.ncbi.nlm.nih.gov]

9. unthsc.edu [unthsc.edu]

10. research.fsu.edu [research.fsu.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Anesthetic_Use_of_Fluanisone_in_Rabbits_and_Guinea_Pigs.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://www.benchchem.com/product/b1201082?utm_src=pdf-body
https://www.benchchem.com/product/b1201082
https://www.benchchem.com/product/b1201082?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1201082
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_125991.PDF
https://en.wikipedia.org/wiki/Fentanyl/fluanisone
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Anesthetic_Use_of_Fluanisone_in_Rabbits_and_Guinea_Pigs.pdf
https://www.springermedizin.de/anaesthesia-and-physiological-monitoring-during-in-vivo-imaging-/9687548
https://www.springermedizin.de/anaesthesia-and-physiological-monitoring-during-in-vivo-imaging-/9687548
https://www.springermedizin.de/anaesthesia-and-physiological-monitoring-during-in-vivo-imaging-/9687548
https://pmc.ncbi.nlm.nih.gov/articles/PMC7233332/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7233332/
https://pubs.acs.org/doi/10.1021/acschemneuro.8b00174
https://pmc.ncbi.nlm.nih.gov/articles/PMC9746144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9746144/
https://www.unthsc.edu/research/wp-content/uploads/sites/21/035-Analgesics-in-Laboratory-Animals-V3.pdf
https://www.research.fsu.edu/media/1863/aclam-pain-assessment-lab-animals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Pain Management in Mice | Animals in Science [queensu.ca]

12. m.youtube.com [m.youtube.com]

13. Objective and Quantitative Evaluation of Spontaneous Pain-Like Behaviors Using
Dynamic Weight-Bearing System in Mouse Models of Postsurgical Pain - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: Post-operative Analgesia Protocol
using Hypnorm]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201082#post-operative-analgesia-protocol-using-
hypnorm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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